Cas no 2639422-86-7 (tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate)
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2639422-86-7
- tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate
- EN300-27729953
-
- Inchi: 1S/C20H29NO2/c1-19(2,3)23-18(22)20(21-17-11-5-4-6-12-17)13-15-9-7-8-10-16(15)14-20/h7-10,17,21H,4-6,11-14H2,1-3H3
- InChI Key: RELUFTFXFFRAKG-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(C1(CC2C=CC=CC=2C1)NC1CCCCC1)=O
Computed Properties
- Exact Mass: 315.219829168g/mol
- Monoisotopic Mass: 315.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 38.3Ų
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27729953-1g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 1g |
$999.0 | 2023-09-10 | ||
| Enamine | EN300-27729953-5g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 5g |
$2900.0 | 2023-09-10 | ||
| Enamine | EN300-27729953-10g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 10g |
$4299.0 | 2023-09-10 | ||
| Enamine | EN300-27729953-0.05g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 95.0% | 0.05g |
$839.0 | 2025-03-19 | |
| Enamine | EN300-27729953-0.1g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 95.0% | 0.1g |
$879.0 | 2025-03-19 | |
| Enamine | EN300-27729953-0.25g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 95.0% | 0.25g |
$920.0 | 2025-03-19 | |
| Enamine | EN300-27729953-0.5g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 95.0% | 0.5g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-27729953-1.0g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 95.0% | 1.0g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-27729953-2.5g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 95.0% | 2.5g |
$1959.0 | 2025-03-19 | |
| Enamine | EN300-27729953-5.0g |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate |
2639422-86-7 | 95.0% | 5.0g |
$2900.0 | 2025-03-19 |
tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate
Professional Introduction to Tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 2639422-86-7)
Ter-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate, identified by the CAS number 2639422-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and exploration.
The molecular structure of this compound features a tert-butyl group attached to a dihydroindene core, which is further functionalized with an amino group linked to a cyclohexyl moiety. This unique arrangement contributes to its distinct chemical properties and reactivity, which are of great interest to researchers aiming to develop novel therapeutic agents. The presence of both hydrophobic and hydrophilic regions in its structure suggests potential applications in drug design, particularly in the development of molecules that can interact with biological targets in a targeted manner.
In recent years, there has been growing interest in the use of heterocyclic compounds like dihydroindenes as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas due to their ability to mimic natural bioactive molecules and exhibit favorable pharmacokinetic properties. The specific modification of the dihydroindene ring with an amino group and a cyclohexyl substituent in tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate may contribute to its potential as a lead compound for further medicinal chemistry optimization.
One of the key aspects that make this compound intriguing is its potential role as an intermediate in the synthesis of more complex pharmaceutical molecules. The tert-butyl group, in particular, is often used in organic synthesis as a protecting group due to its stability under various reaction conditions. This characteristic makes it easier to handle and manipulate during synthetic pathways, allowing chemists to introduce other functional groups with greater precision.
The cyclohexylamino moiety adds another layer of complexity to the molecule, influencing both its physical properties and its interactions with biological systems. Cyclohexyl groups are known for their ability to enhance solubility and stability, which can be crucial factors in determining the efficacy and bioavailability of a drug candidate. Additionally, the amino group provides a site for further chemical modification, enabling researchers to explore different derivatives with tailored biological activities.
Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. Researchers have been particularly interested in how modifications around the dihydroindene core can influence binding affinity and selectivity towards specific biological targets. The tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate molecule represents an interesting case study in this context, as its structural features may offer insights into designing more effective pharmacological agents.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, are often employed to construct the desired molecular framework. These methods not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative approaches in drug development.
In addition to its synthetic significance, this compound has shown promise in preliminary pharmacological evaluations. Studies have indicated that derivatives similar to tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. These findings have spurred further research into exploring its potential therapeutic applications.
The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate exemplifies this collaborative approach, as it bridges fundamental chemical research with applied medicinal chemistry. By understanding the structural and functional aspects of such molecules, researchers can accelerate the discovery and development of novel therapeutics.
The future prospects for this compound are promising, with ongoing research aimed at expanding its chemical space and exploring new synthetic routes. Advances in computational chemistry and high-throughput screening techniques are expected to play a crucial role in identifying new derivatives with enhanced biological activity. Furthermore, collaborations between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications.
In conclusion, tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 2639422-86-7) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique molecular features make it an attractive candidate for further exploration as a lead compound or intermediate in drug development. As research continues to uncover new applications and synthetic strategies for this molecule, it is likely to remain a focal point in the quest for innovative therapeutic solutions.
2639422-86-7 (tert-butyl 2-(cyclohexylamino)-2,3-dihydro-1H-indene-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)